Cas no 689748-76-3 (ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate)

• Product Name: ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• CAS No: 689748-76-3
• MF: C₁₈H₁₈N₄O₃S₂
• MW: 402.490520954132
• CID: 5866551
• PubChem ID: 2159395
• Update Time: 2025-11-05

ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((4-phenyl-5-((thiophene-2-carboxamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• Acetic acid, 2-[[4-phenyl-5-[[(2-thienylcarbonyl)amino]methyl]-4H-1,2,4-triazol-3-yl]thio]-, ethyl ester
• ethyl [(4-phenyl-5-{[(thien-2-ylcarbonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetate
• F0601-0048
• ChemDiv3_008761
• 689748-76-3
• ethyl 2-[[4-phenyl-5-[(thiophene-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• HMS1497O05
• AKOS024586364
• IDI1_026671
• MLS000087558
• HMS2467G22
• SMR000023780
• CHEMBL1706543
• ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• BRD-K37234807-001-01-0

• Inchi： 1S/C18H18N4O3S2/c1-2-25-16(23)12-27-18-21-20-15(22(18)13-7-4-3-5-8-13)11-19-17(24)14-9-6-10-26-14/h3-10H,2,11-12H2,1H3,(H,19,24)
• InChI Key： URMBCRQSBJSVIY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C2=CC=CC=C2)C(CNC(C2SC=CC=2)=O)=NN=1

Computed Properties

• Exact Mass: 402.08203280g/mol
• Monoisotopic Mass: 402.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.61±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate

Introduction to ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate (CAS No. 689748-76-3)

Ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate (CAS No. 689748-76-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a thiophene moiety, a phenyl group, and an acetate ester. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The triazole core is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the thiophene moiety adds to the compound's hydrophobicity and can influence its binding affinity to specific biological targets. The phenyl group further enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and reach intracellular targets. The acetate ester functionality provides additional chemical versatility, allowing for potential modifications that can optimize the compound's pharmacokinetic properties.

Recent studies have explored the potential of ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazole-based compounds are widely used as antifungals due to their ability to inhibit ergosterol biosynthesis, a critical process in fungal cell wall formation. The unique structure of this compound may offer improved efficacy and reduced side effects compared to existing antifungal agents.

In addition to its antifungal properties, ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate has shown promise in cancer research. Triazoles are known for their ability to modulate various signaling pathways involved in cancer progression, such as apoptosis and angiogenesis. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines and may have potential as a novel anticancer agent.

The pharmacokinetic properties of ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate have also been investigated. Its lipophilic nature suggests that it may have favorable absorption and distribution characteristics. However, further studies are needed to optimize its bioavailability and metabolic stability. Researchers are exploring prodrug strategies and other chemical modifications to enhance these properties.

Safety and toxicity profiles are critical considerations in the development of any new pharmaceutical agent. Preliminary toxicological studies on ethyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate have shown promising results. The compound appears to have low toxicity at therapeutic concentrations, but more extensive safety evaluations are required before it can be advanced to clinical trials.

In conclusion, ethyl 2-[(4-*phenyl*-*5*-{[(*thiophen*-*2*-*y*)*formamido]*methyl}*-4H-*1*,*2*,*4*-triazol-*3*-*y*)sulfanyl]*acetate (CAS No. 689748-*76*-*3*) is a multifaceted compound with significant potential in both antifungal and anticancer applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.